Cas no 1213513-38-2 ((S)-3-(p-Tolyl)morpholine)

• Product Name: (S)-3-(p-Tolyl)morpholine
• CAS No: 1213513-38-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 1023883
• PubChem ID: 42183258
• Update Time: 2025-11-02

(S)-3-(p-Tolyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (S)-3-(p-Tolyl)morpholine
• (3S)-3-(4-Methylphenyl)morpholine
• F77299
• AKOS006303284
• DTXSID60654669
• 1213513-38-2
• DB-336346

• MDL： MFCD11016410
• Inchi： 1S/C11H15NO/c1-9-2-4-10(5-3-9)11-8-13-7-6-12-11/h2-5,11-12H,6-8H2,1H3/t11-/m1/s1
• InChI Key： GVJDPIFKBRDIKX-LLVKDONJSA-N
• SMILES： O1CCN[C@@H](C2C=CC(C)=CC=2)C1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Additional information on (S)-3-(p-Tolyl)morpholine

Recent Advances in the Study of (S)-3-(p-Tolyl)morpholine (CAS: 1213513-38-2) and Its Applications in Chemical Biology and Medicine

The compound (S)-3-(p-Tolyl)morpholine (CAS: 1213513-38-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and oncology.

One of the most notable advancements in the study of (S)-3-(p-Tolyl)morpholine is its application in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other neuromodulatory agents. Researchers have demonstrated that the chiral center and morpholine ring in this compound contribute to its high binding affinity for specific neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of (S)-3-(p-Tolyl)morpholine exhibited promising activity in preclinical models of depression and anxiety, with improved pharmacokinetic profiles compared to existing therapeutics.

In addition to its neurological applications, (S)-3-(p-Tolyl)morpholine has shown potential in cancer research. Recent investigations have explored its role as a scaffold for designing kinase inhibitors, particularly targeting aberrant signaling pathways in solid tumors. For instance, a team at the University of Cambridge successfully incorporated this compound into a novel inhibitor of the PI3K/AKT/mTOR pathway, demonstrating significant tumor growth inhibition in xenograft models. The study, published in Nature Communications, emphasized the compound's ability to enhance drug delivery and reduce off-target effects.

The synthesis and optimization of (S)-3-(p-Tolyl)morpholine have also been a focus of recent research. Advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been employed to improve the yield and enantiomeric purity of this compound. A 2024 paper in Organic Process Research & Development detailed a scalable synthetic route that achieved >99% enantiomeric excess, addressing previous challenges in large-scale production. These developments are critical for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of (S)-3-(p-Tolyl)morpholine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the incorporation of this compound into prodrug designs and nanoparticle delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (S)-3-(p-Tolyl)morpholine (CAS: 1213513-38-2) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications in CNS disorders and oncology, coupled with advances in synthetic methodologies, position it as a valuable candidate for future therapeutic development. Continued research into its mechanism of action and optimization of its pharmacological properties will be essential for realizing its full potential in medicine.